Cas no 2248399-06-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• CAS No: 2248399-06-4
• MF: C₁₇H₉N₃O₆
• MW: 351.269863843918
• CID: 6030143
• PubChem ID: 165727195
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate
• 2248399-06-4
• EN300-6518935

• Inchi： 1S/C17H9N3O6/c21-13-14(22)19-12-7-8(5-6-11(12)18-13)17(25)26-20-15(23)9-3-1-2-4-10(9)16(20)24/h1-7H,(H,18,21)(H,19,22)
• InChI Key： AHNAVPJAVKSMJP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)NC(C(N2)=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 351.04913502g/mol
• Monoisotopic Mass: 351.04913502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 122Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS: 2248399-06-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS: 2248399-06-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on NF-κB and STAT3 pathways, which are critical regulators of inflammatory responses and tumorigenesis. The study utilized a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity to key protein targets, providing a mechanistic basis for its observed biological activities.

In addition to its therapeutic potential, significant efforts have been directed toward optimizing the synthetic route for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate. A recent publication in Organic & Biomolecular Chemistry detailed a novel, high-yield synthesis method that employs green chemistry principles, reducing the use of hazardous reagents and improving overall efficiency. This advancement is particularly noteworthy as it addresses scalability challenges, which are often a bottleneck in the development of complex heterocyclic compounds for clinical applications.

Further investigations have explored the compound's pharmacokinetic properties and toxicity profiles. A preclinical study conducted in 2024 revealed favorable bioavailability and low systemic toxicity, making it a viable candidate for further development. However, researchers have also identified areas requiring optimization, such as its metabolic stability and tissue distribution, which will be critical for advancing the compound into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this promising molecule into therapeutic applications.

In conclusion, the recent research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-dioxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylate (CAS: 2248399-06-4) highlights its multifaceted potential in drug discovery and development. The compound's unique structural attributes, combined with its demonstrated biological activities and improved synthetic accessibility, position it as a compelling subject for future studies. As the field continues to unravel its full therapeutic potential, this compound may pave the way for novel treatments targeting inflammation, cancer, and infectious diseases.